Isoxochitlolone
Isoxochitlolone
Isoxochitlolone is a natural product found in Cnidoscolus urens with data available.
Brand Name:
Vulcanchem
CAS No.:
140670-89-9
VCID:
VC21162209
InChI:
InChI=1S/C18H20O2/c1-11-7-14-13(9-16(11)19)8-12-5-4-6-18(2,3)15(12)10-17(14)20/h4-5,7-9,15,19H,6,10H2,1-3H3/t15-/m1/s1
SMILES:
CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O
Molecular Formula:
C18H20O2
Molecular Weight:
268.3 g/mol
Isoxochitlolone
CAS No.: 140670-89-9
Cat. No.: VC21162209
Molecular Formula: C18H20O2
Molecular Weight: 268.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isoxochitlolone is a natural product found in Cnidoscolus urens with data available. |
|---|---|
| CAS No. | 140670-89-9 |
| Molecular Formula | C18H20O2 |
| Molecular Weight | 268.3 g/mol |
| IUPAC Name | (11S)-5-hydroxy-6,12,12-trimethyltricyclo[9.4.0.03,8]pentadeca-1,3(8),4,6,14-pentaen-9-one |
| Standard InChI | InChI=1S/C18H20O2/c1-11-7-14-13(9-16(11)19)8-12-5-4-6-18(2,3)15(12)10-17(14)20/h4-5,7-9,15,19H,6,10H2,1-3H3/t15-/m1/s1 |
| Standard InChI Key | MPIUDNRLVNSATN-OAHLLOKOSA-N |
| Isomeric SMILES | CC1=CC2=C(C=C3C=CCC([C@@H]3CC2=O)(C)C)C=C1O |
| SMILES | CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O |
| Canonical SMILES | CC1=CC2=C(C=C3C=CCC(C3CC2=O)(C)C)C=C1O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator